Cas no 868256-13-7 (3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole)

• Product Name: 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole
• CAS No: 868256-13-7
• MF: C₁₆H₁₄FN₃S
• MW: 299.36586523056
• CID: 5699486
• PubChem ID: 3596604
• Update Time: 2025-06-14

3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• JS-2788
• AKOS005108887
• 3-benzyl-4-(4-fluorophenyl)-5-methylsulfanyl-1,2,4-triazole
• 3-benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole
• 868256-13-7
• 4H-1,2,4-Triazole, 4-(4-fluorophenyl)-3-(methylthio)-5-(phenylmethyl)-
• 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole

• Inchi： 1S/C16H14FN3S/c1-21-16-19-18-15(11-12-5-3-2-4-6-12)20(16)14-9-7-13(17)8-10-14/h2-10H,11H2,1H3
• InChI Key： MMNPLODBOXWXCY-UHFFFAOYSA-N
• SMILES： N1=C(CC2=CC=CC=C2)N(C2=CC=C(F)C=C2)C(SC)=N1

Computed Properties

• Exact Mass: 299.08924679g/mol
• Monoisotopic Mass: 299.08924679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 488.1±55.0 °C(Predicted)
• pka: 1.76±0.10(Predicted)

Additional information on 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole

Research Briefing on 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole (CAS: 868256-13-7)

In recent years, the compound 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole (CAS: 868256-13-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, highlighting its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to the 1,2,4-triazole class, a heterocyclic scaffold known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. Recent studies have focused on optimizing the synthesis of 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole to improve yield and purity, which are critical for its further development as a pharmaceutical agent.

One of the key findings from recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole effectively suppresses the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, preliminary investigations into the compound's anticancer properties have shown promising results. Molecular docking studies indicate that 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole can bind to specific oncogenic targets, disrupting cancer cell proliferation. These findings are supported by in vitro cytotoxicity assays, where the compound exhibited selective toxicity against several cancer cell lines while sparing normal cells.

Despite these encouraging results, further research is needed to fully elucidate the compound's pharmacokinetics, toxicity profile, and in vivo efficacy. Current studies are exploring its bioavailability and metabolic stability, which are crucial for its transition from bench to bedside. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 3-Benzyl-4-(4-fluorophenyl)-5-(methylsulfanyl)-4H-1,2,4-triazole (CAS: 868256-13-7) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique chemical structure and biological activity warrant continued investigation, with the potential to address unmet medical needs in these areas.